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Compound of Interest

Compound Name: 5-Aminoisotonitazene

Cat. No.: B8820943 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of 5-Aminoisotonitazene, a significant

metabolite of the potent synthetic opioid isotonitazene. This document is intended for

researchers, scientists, and drug development professionals, offering core chemical

information, quantitative analytical data, and detailed experimental methodologies.

Core Chemical Information
CAS Number: 2732926-25-7[1]

Formal Name: 5-amino-N,N-diethyl-2-[[4-(1-methylethoxy)phenyl]methyl]-1H-benzimidazole-1-

ethanamine[1]

Synonyms: 5-Amino Isotodesnitazene[1][2]

Molecular Formula: C₂₃H₃₂N₄O[1]

Formula Weight: 380.5 g/mol [1]

Introduction
5-Aminoisotonitazene is categorized as an opioid and is recognized as a primary metabolite

of isotonitazene, formed through the reduction of the parent compound's nitro group.[1][3] It is

primarily detected in blood samples in forensic casework.[1][4] While its parent compound,
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isotonitazene, is a potent µ-opioid receptor agonist, 5-Aminoisotonitazene exhibits a lower

potency.[1][3] This guide synthesizes available data to facilitate further research and

understanding of this compound.

Quantitative Data
The following tables summarize key quantitative data for 5-Aminoisotonitazene from various

studies.

Table 1: In Vitro Pharmacological Data

Parameter Value Reference

Half-maximal Effective

Concentration (EC₅₀) at µ-

opioid receptor

383 nM [3]

Table 2: Analytical Method Validation Parameters

Parameter Value Matrix Reference

Calibration Range 1.0–50 ng/mL Human Whole Blood [3]

Limit of Detection

(LOD)
0.1 ng/mL Human Whole Blood [3]

Limit of Quantitation

(LOQ)
0.5 ng/mL Human Whole Blood [3]

Table 3: Concentrations in Postmortem Casework

Specimen
Mean
Concentration

Median
Concentration

Reference

Blood 0.78 ng/mL 0.54 ng/mL [1]

Experimental Protocols
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Detailed methodologies for the analysis of 5-Aminoisotonitazene in biological matrices are

crucial for reproducible research. The following protocols are based on published forensic and

analytical studies.

Sample Preparation: Solid-Phase Extraction (SPE)
A solid-phase extraction procedure has been utilized for the analysis of 5-Aminoisotonitazene
and other nitazene metabolites in blood and urine specimens.[1] While the specific sorbent and

elution solvents were not detailed in the abstract, this technique is a common and effective

method for isolating analytes from complex biological matrices.

Sample Preparation: Basic Liquid-Liquid Extraction
(LLE)
A basic liquid-liquid extraction method has been successfully employed for the quantification of

5-Aminoisotonitazene in human whole blood, urine, and tissue.[3][5] This procedure typically

involves the addition of a basic buffer to the sample, followed by extraction with an organic

solvent.

Instrumental Analysis: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
Quantitative analysis of 5-Aminoisotonitazene is commonly performed using LC-MS/MS.[1][3]

[5]

Chromatographic Separation: A C-18 analytical column is typically used for chromatographic

separation.[3][5]

Detection: Detection is achieved using multiple reaction monitoring (MRM) mode.[3]

Metabolite Discovery: Liquid Chromatography–
Quadrupole Time-of-Flight Mass Spectrometry (LC-
QTOF-MS)
The identification and discovery of metabolites, including 5-Aminoisotonitazene, have been

carried out using LC-QTOF-MS.[4] This high-resolution mass spectrometry technique allows for
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the accurate mass measurement of precursor and product ions, facilitating the elucidation of

chemical structures.

Metabolic Pathway
5-Aminoisotonitazene is a product of the in vivo metabolism of isotonitazene. The primary

metabolic transformation is the reduction of the nitro group on the benzimidazole ring system.

Isotonitazene
(C₂₃H₃₀N₄O₃)

5-Aminoisotonitazene
(C₂₃H₃₂N₄O)

Nitro Reduction

Click to download full resolution via product page

Metabolism of Isotonitazene.

Signaling Pathways and Experimental Workflows
Currently, there is a lack of specific studies detailing the signaling pathways directly activated

by 5-Aminoisotonitazene. Its pharmacological activity has been characterized at the µ-opioid

receptor, but further research is needed to elucidate its downstream signaling cascade. The

primary experimental workflow involving this compound is its identification and quantification as

a metabolite in forensic and toxicological analysis.
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Forensic analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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